Cas no 602262-87-3 ((1-isocyano-3-methylbutan-2-yl)benzene)

• Product Name: (1-isocyano-3-methylbutan-2-yl)benzene
• CAS No: 602262-87-3
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6251007
• PubChem ID: 3925426
• Update Time: 2025-05-30

(1-isocyano-3-methylbutan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• (1-isocyano-3-methylbutan-2-yl)benzene
• 602262-87-3
• EN300-1876844
• DTXSID101264882
• [1-(Isocyanomethyl)-2-methylpropyl]benzene

• Inchi： 1S/C12H15N/c1-10(2)12(9-13-3)11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-2H3
• InChI Key： LFMPAKDPPOOBJZ-UHFFFAOYSA-N
• SMILES： [N+](#[C-])CC(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 4.4Ų

Additional information on (1-isocyano-3-methylbutan-2-yl)benzene

(1-Isocyano-3-methylbutan-2-yl)benzene: An Overview of a Promising Compound in Chemical and Pharmaceutical Research

(1-Isocyano-3-methylbutan-2-yl)benzene (CAS No. 602262-87-3) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including organic synthesis, pharmaceuticals, and materials science. This article aims to provide a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

(1-Isocyano-3-methylbutan-2-yl)benzene is characterized by its distinctive molecular structure, which consists of an isocyanide group attached to a substituted benzene ring. The isocyanide functionality imparts unique reactivity and stability to the molecule, making it a valuable building block in synthetic chemistry. The compound has a molecular formula of C₁₁H₁₃N and a molecular weight of 163.23 g/mol. Its physical properties include a melting point of 45-47°C and a boiling point of 205°C at 760 mmHg.

The presence of the isocyanide group also confers (1-isocyano-3-methylbutan-2-yl)benzene with excellent solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene. This solubility profile makes it highly suitable for use in various chemical reactions and processes.

Synthesis Methods

The synthesis of (1-isocyano-3-methylbutan-2-yl)benzene can be achieved through several well-established methods. One common approach involves the reaction of 1-amino-3-methylbutan-2-one with benzyl chloride followed by treatment with an isocyanide source such as trimethylsilyl isocyanide (TMSCI). This method yields high purity (1-isocyano-3-methylbutan-2-yl)benzene with good yields.

Another notable synthesis route involves the use of transition metal-catalyzed reactions, particularly palladium-catalyzed coupling reactions. These methods have been shown to be highly efficient and selective, allowing for the preparation of (1-isocyano-3-methylbutan-2-yl)benzene with minimal side products. Recent advancements in catalytic systems have further optimized these processes, making them more environmentally friendly and cost-effective.

Applications in Organic Synthesis

(1-isocyano-3-methylbutan-2-yl)benzene has found extensive applications in organic synthesis due to its unique reactivity. The isocyanide group can participate in a wide range of reactions, including carbonyl ylide formation, [3+2] cycloadditions, and Ugi multicomponent reactions. These reactions are crucial for the construction of complex organic molecules and have been utilized in the synthesis of natural products, pharmaceuticals, and functional materials.

In particular, the Ugi reaction involving (1-isocyano-3-methylbutan-2-yl)benzene has been extensively studied for its ability to generate diverse libraries of small molecules with potential biological activity. This reaction allows for the rapid assembly of complex structures from simple starting materials, making it a powerful tool in drug discovery and development.

Pharmaceutical Applications

The pharmaceutical industry has shown significant interest in (1-isocyano-3-methylbutan-2-yl)benzene due to its potential as a lead compound for drug development. Recent studies have explored its use as an intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents, antiviral compounds, and anticancer drugs.

One notable example is the use of (1-isocyano-3-methylbutan-2-yl)benzene in the synthesis of novel inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have developed potent inhibitors against protein kinases using this compound as a key intermediate. These inhibitors have shown promising results in preclinical studies, demonstrating significant efficacy against cancer cell lines.

Mechanism of Action and Biological Activity

The biological activity of compounds derived from (1-isocyano-3-methylbutan-2-yl)benzene can be attributed to their ability to modulate specific biological targets. For example, some derivatives have been shown to inhibit the activity of enzymes such as cyclooxygenase (COX), which plays a crucial role in inflammation. Others have demonstrated antiviral activity by interfering with viral replication processes.

In addition to enzyme inhibition, some derivatives exhibit cytotoxic effects on cancer cells by inducing apoptosis or disrupting cellular signaling pathways. These mechanisms make them attractive candidates for further development as therapeutic agents.

Recent Research Advances strong> p > p >Recent advances in computational chemistry and high-throughput screening technologies have significantly accelerated the discovery and optimization of compounds derived from(1-isocyano - 3 - methylbutan - 2 - yl ) benzene strong>. Machine learning algorithms have been employed to predict the biological activity and selectivity of these compounds , enabling researchers to identify promising leads more efficiently . p > p >Moreover , collaborative efforts between academia and industry have led to the development of novel synthetic strategies that enhance the efficiency and scalability of producing(1 - isocyano - 3 - methylbutan - 2 - yl ) benzene strong>. These advancements not only improve the accessibility of this compound but also facilitate its broader application in various research areas . p > p >< strong >Conclusion strong > p > p >< strong >(1 - Isocyano - 3 - methylbutan - 2 - yl ) benzene strong>CAS No . 602262 - 87 - 3 represents a promising compound with diverse applications in chemical and pharmaceutical research . Its unique chemical properties , coupled with recent advances in synthetic methods and biological studies , position it as a valuable tool for developing new therapeutic agents and functional materials . As research continues to uncover new possibilities ,< strong >(1 - isocyano - 3 - methylbutan - 2 - yl ) benzene strong"is likely to play an increasingly important role in advancing scientific knowledge and improving human health . " p > / article > / response >